Cas no 2172171-18-3 (2-N-(2,2-dimethylpropyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidoacetic acid)

• Product Name: 2-N-(2,2-dimethylpropyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidoacetic acid
• CAS No: 2172171-18-3
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 5953327
• PubChem ID: 165510841
• Update Time: 2025-11-06

2-N-(2,2-dimethylpropyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-(2,2-dimethylpropyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidoacetic acid
• EN300-1550391
• 2-[N-(2,2-dimethylpropyl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]acetic acid
• 2172171-18-3

• Inchi： 1S/C26H28N2O5/c1-26(2,3)17-28(15-24(30)31)23(29)13-8-14-27-25(32)33-16-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,22H,14-17H2,1-3H3,(H,27,32)(H,30,31)
• InChI Key： XIMUGFUBBMEPNH-UHFFFAOYSA-N
• SMILES： O(C(NCC#CC(N(CC(=O)O)CC(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-(2,2-dimethylpropyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidoacetic acid

Recent Advances in the Study of 2-N-(2,2-dimethylpropyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidoacetic acid (CAS: 2172171-18-3)

The compound 2-N-(2,2-dimethylpropyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidoacetic acid (CAS: 2172171-18-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a butynamidoacetic acid moiety, has shown promising potential in various applications, particularly in peptide synthesis and drug development. Recent studies have focused on its role as a versatile building block for the synthesis of complex peptides and its potential as a therapeutic agent.

One of the key areas of research involving this compound is its application in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a protecting group for amino acids during peptide synthesis, and the incorporation of this compound into peptide chains has been shown to enhance the stability and solubility of the resulting peptides. Recent studies have demonstrated that the butynamidoacetic acid moiety can serve as a linker, enabling the conjugation of peptides to various biomolecules or surfaces, which is particularly useful in the development of targeted drug delivery systems.

In addition to its utility in peptide synthesis, 2-N-(2,2-dimethylpropyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidoacetic acid has been investigated for its potential biological activities. Preliminary in vitro studies have indicated that derivatives of this compound exhibit moderate inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for the development of anti-inflammatory agents. Further mechanistic studies are underway to elucidate the precise molecular targets and pathways involved.

The synthesis and characterization of this compound have also been a focus of recent research. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to confirm the structure and purity of the compound. Additionally, computational modeling studies have provided insights into its conformational preferences and interactions with biological targets, which could inform the design of more potent derivatives.

Despite these promising findings, challenges remain in the practical application of this compound. Issues such as scalability of synthesis, stability under physiological conditions, and potential toxicity need to be addressed in future studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and fully realize the therapeutic potential of 2-N-(2,2-dimethylpropyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidoacetic acid.

In conclusion, the compound 2-N-(2,2-dimethylpropyl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidoacetic acid (CAS: 2172171-18-3) represents a promising area of research in chemical biology and medicinal chemistry. Its unique structural features and potential applications in peptide synthesis and drug development make it a valuable subject for further investigation. Ongoing and future studies will likely uncover new insights into its mechanisms of action and expand its utility in biomedical research.